Cas no 689265-30-3 (4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 689265-30-3
• MF: C₁₇H₁₇BrN₂O₂S
• MW: 393.298082113266
• CID: 6278501
• PubChem ID: 5140581
• Update Time: 2025-11-01

4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide
• AKOS024587629
• 4-bromo-N-[2-(2-methylindol-1-yl)ethyl]benzenesulfonamide
• 689265-30-3
• F0613-0206
• 4-bromo-N-[2-(2-methyl-1H-indol-1-yl)ethyl]benzene-1-sulfonamide
• ZINC04060465
• SR-01000124357-1
• SR-01000124357
• 4-bromo-N-(2-(2-methyl-1H-indol-1-yl)ethyl)benzenesulfonamide

• Inchi： 1S/C17H17BrN2O2S/c1-13-12-14-4-2-3-5-17(14)20(13)11-10-19-23(21,22)16-8-6-15(18)7-9-16/h2-9,12,19H,10-11H2,1H3
• InChI Key： CAFYTYHRRRBZDC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCN1C(C)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 392.01941g/mol
• Monoisotopic Mass: 392.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide

Research Brief on 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide (CAS: 689265-30-3)

Recent studies have highlighted the significance of 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide (CAS: 689265-30-3) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and indole moieties, has emerged as a promising candidate for drug development, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The primary objective of current research is to elucidate the molecular mechanisms by which 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide interacts with biological targets. Recent in vitro studies have demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2) and certain kinases, suggesting potential applications in anti-inflammatory and anti-cancer therapies. The compound's selectivity and binding affinity are under rigorous investigation to optimize its pharmacological profile.

Methodologically, advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to analyze the compound's interactions at the atomic level. These studies reveal that the bromo-substituted benzene ring and the indole ethyl group play critical roles in stabilizing the compound within the active sites of target proteins. Additionally, pharmacokinetic studies in animal models have provided preliminary data on bioavailability and metabolic stability, which are crucial for further development.

Key findings from recent publications indicate that 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide exhibits low nanomolar potency against specific cancer cell lines, with minimal cytotoxicity to normal cells. This selectivity is attributed to its ability to disrupt signal transduction pathways uniquely activated in malignant cells. Furthermore, its sulfonamide group enhances solubility, addressing a common challenge in drug formulation.

In conclusion, 4-bromo-N-2-(2-methyl-1H-indol-1-yl)ethylbenzene-1-sulfonamide represents a versatile scaffold for the design of novel therapeutics. Ongoing research aims to explore its derivatives and evaluate their efficacy in preclinical models. The compound's dual functionality as a COX-2 inhibitor and kinase modulator positions it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies will focus on optimizing its chemical structure to improve therapeutic indices and reduce potential side effects.